2,4-Difluoro-3-nitrobenzonitrile

• IUPAC Name: 2,4-difluoro-3-nitrobenzonitrile
• InChI: InChI=1S/C7H2F2N2O2/c8-5-2-1-4(3-10)6(9)7(5)11(12)13/h1-2H
• InChI Key: HESWWHRCQMLPFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)F)[N+](=O)[O-])F
• Molecular Formula: C7H2F2N2O2
• Molecular Weight: 184.10 g/mol

Description

2,4-Difluoro-3-nitrobenzonitrile is a chemical compound with the molecular formula C7H2F2N2O2. It is colorless to yellow in appearance and can exist as a liquid or a low melting solid.

Molecular Structure Analysis

The molecular structure of 2,4-Difluoro-3-nitrobenzonitrile can be represented by the SMILES notation: [O-] [N+] (=O)C1=C (F)C=CC (C#N)=C1F. This notation represents the structure of the molecule in terms of the atoms present and their connectivity.

Physical And Chemical Properties Analysis

2,4-Difluoro-3-nitrobenzonitrile is colorless to yellow in appearance. It can exist as a liquid or a low melting solid. The compound has a molecular weight of 184.1.

Scientific Research Applications

Thermophysical Properties

• The thermophysical behavior of nitrobenzonitriles, including isomers like 2,4-Difluoro-3-nitrobenzonitrile, has been studied. Using differential scanning calorimetry, researchers observed several phase transitions in these compounds and measured their heat capacities, enthalpies, and entropies, which are crucial for understanding their physical properties and potential applications (Jiménez, Roux, Dávalos, & Temprado, 2002).

Hydrogenation and Catalysis

• In a study focusing on the hydrogenation of nitrobenzonitriles, including variants similar to 2,4-Difluoro-3-nitrobenzonitrile, researchers explored the use of Raney nickel catalysts. This research provides insights into the chemical transformations of such compounds under different conditions, relevant to industrial and synthetic chemistry applications (Koprivova & Červený, 2008).

Molecular Structure Analysis

• The molecular structure of nitrobenzonitriles, including compounds like 2,4-Difluoro-3-nitrobenzonitrile, has been analyzed using rotational spectroscopy. This research is significant in understanding the electronic and structural properties of these molecules, which are vital for designing new materials and drugs (Graneek, Bailey, & Schnell, 2018).

Synthesis and Bonding Studies

• Research into the synthesis and bonding of nickel(II) complexes involving benzonitrile derivatives (similar to 2,4-Difluoro-3-nitrobenzonitrile) contributes to the broader understanding of coordination compounds. This is crucial for the development of new materials with specific electronic and magnetic properties (Guzei, Crozier, Nelson, Pinkert, Schoenfeldt, Shepardson, & McGaff, 2006).

Vibrational Spectroscopy

• A study on the vibrational analysis of chloro-nitrobenzonitrile, a compound structurally related to 2,4-Difluoro-3-nitrobenzonitrile, provides insights into the molecular vibrations and electronic structures of such compounds, relevant for understanding their chemical reactivity and interactions (Sert, Çırak, & Ucun, 2013).

Safety and Hazards

2,4-Difluoro-3-nitrobenzonitrile is considered hazardous. It is toxic if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, and using it only in well-ventilated areas or under a chemical fume hood.

Mechanism of Action

Mode of Action

As a chemical intermediate, it may undergo various chemical reactions to form other compounds, which could interact with biological targets .

Pharmacokinetics

As a chemical intermediate, its pharmacokinetic properties would depend on the specific chemical transformations it undergoes .

Result of Action

It is a chemical intermediate, and its biological effects would depend on the compounds it is transformed into during chemical reactions .